Cas no 31081-16-0 (Guanidine,N,N,N',N''-tetramethyl-)

Guanidine,N,N,N',N''-tetramethyl- Properties

Names and Identifiers

• Guanidine,N,N,N',N''-tetramethyl-
• 1,1,3,3-tetramethylguanidine
• N,N,N',N'-Tetramethylguanidine
• SCHEMBL13463982
• Guanidine. 11.2.3-tetramethyl-
• AKOS006374171
• 31081-16-0
• 1,1,2,3-tetramethylguanidine
• Guanidine, N,N,N',N'-tetramethyl-
• AKOS027323085
• SCHEMBL50540
• N,N,N',N''-Tetramethylguanidine
• DTXSID70185030
• N,N,N',N''''-Tetramethylguanidine
• +Expand

• InChIKey： NCSXOMQDXHCTOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H13N3/c1-6-5(7-2)8(3)4/h1-4H3,(H,6,7)
• SMILES： CN/C(/N(C)C)=N\C

Computed Properties

• Exact Mass: 115.11109
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 115.110947427g/mol
• Heavy Atom Count: 8
• Complexity: 85.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• PSA: 27.63